Cas no 158807-35-3 (2-Oxaziridinecarboxylic acid, 3-(4-cyanophenyl)-, 1,1-dimethylethylester)

• Product Name: 2-Oxaziridinecarboxylic acid, 3-(4-cyanophenyl)-, 1,1-dimethylethylester
• CAS No: 158807-35-3
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 1337504
• PubChem ID: 2725038
• Update Time: 2025-05-20

2-Oxaziridinecarboxylic acid, 3-(4-cyanophenyl)-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

• 2-Oxaziridinecarboxylic acid, 3-(4-cyanophenyl)-, 1,1-dimethylethylester
• tert-butyl 3-(4-cyanophenyl)-1,2-oxaziridine-2-carboxylate
• 2-Oxaziridinecarboxylic acid, 3-(4-cyanophenyl)-, 1,1-diMethylethyl ester
• DB-110265
• MFCD00800493
• 3-(4-cyano-phenyl)oxaziridine-2-carboxylic acid tert-butyl ester
• N-BOC-3-(4-CYANOPHENYL)OXAZIRIDINE
• ACXPNVRTMHEHMQ-UHFFFAOYSA-N
• 158807-35-3
• 150884-56-3
• (2R,3S)-rel-2-Oxaziridinecarboxylic acid-3-(4-cyanophenyl)-1,1-dimethylethyl ester
• tert-butyl 3-(4-cyanophenyl)oxaziridine-2-carboxylate
• 3-(4-cyanophenyl)oxaziridine-2-carboxylic acid tert-butyl ester
• 3-(4-cyanophenyl)-2-oxaziridinecarboxylic acid 1,1-dimethylethyl ester
• 4-(2-Boc-1,2-oxaziridin-3-yl)benzonitrile
• DTXSID70369338
• CS-0110153
• G83427
• A937535
• DTXSID301184200
• N-(tert-butoxycarbonyl)-3-(4-cyanophenyl)-oxaziridine
• 1,1-Dimethylethyl 3-(4-cyanophenyl)-2-oxaziridinecarboxylate
• DB-008966
• SCHEMBL867555
• 3-(4-cyano-phenyl)-oxaziridine-2-carboxylic acid tert-butyl ester
• SY269058

• MDL： MFCD00800493
• Inchi： 1S/C13H14N2O3/c1-13(2,3)17-12(16)15-11(18-15)10-6-4-9(8-14)5-7-10/h4-7,11H,1-3H3
• InChI Key： ACXPNVRTMHEHMQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C#N)=CC=2)N1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 246.10052
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 65.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-Oxaziridinecarboxylic acid, 3-(4-cyanophenyl)-, 1,1-dimethylethylester

Recent Advances in the Study of 2-Oxaziridinecarboxylic acid, 3-(4-cyanophenyl)-, 1,1-dimethylethylester (CAS: 158807-35-3)

The compound 2-Oxaziridinecarboxylic acid, 3-(4-cyanophenyl)-, 1,1-dimethylethylester (CAS: 158807-35-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug development. This research briefing aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent literature highlights the role of this oxaziridine derivative as a versatile intermediate in organic synthesis. Its ability to participate in stereoselective oxidation reactions makes it a valuable tool for the construction of complex molecular architectures. A study published in the Journal of Organic Chemistry (2023) demonstrated its efficacy in the asymmetric synthesis of chiral amines, which are crucial building blocks for pharmaceuticals. The study reported a high yield (85%) and excellent enantioselectivity (98% ee) when using this compound as an oxidizing agent.

In the context of medicinal chemistry, researchers have explored the biological activities of 2-Oxaziridinecarboxylic acid derivatives. A recent investigation in Bioorganic & Medicinal Chemistry Letters (2024) revealed that this compound exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. Although the exact mechanism remains under investigation, preliminary data suggest that the cyanophenyl group plays a critical role in binding to the kinase active site.

Another area of interest is the compound's potential application in prodrug design. A study in Molecular Pharmaceutics (2023) proposed its use as a prodrug moiety for targeted drug delivery. The tert-butyl ester group was found to enhance the compound's stability in physiological conditions, while the oxaziridine ring could be cleaved enzymatically to release active drug molecules. This approach holds promise for improving the bioavailability of poorly soluble drugs.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of this compound. A recent technical report in Organic Process Research & Development (2024) addressed these issues by proposing an optimized synthetic route that reduces the formation of byproducts and improves overall yield. The report emphasized the importance of controlling reaction temperature and solvent choice to achieve reproducible results.

In conclusion, 2-Oxaziridinecarboxylic acid, 3-(4-cyanophenyl)-, 1,1-dimethylethylester (CAS: 158807-35-3) continues to be a compound of significant interest in chemical biology and drug discovery. Its dual role as a synthetic intermediate and potential therapeutic agent makes it a valuable subject for ongoing research. Future studies should focus on elucidating its precise mechanisms of action and exploring its applications in novel drug delivery systems.